Cas no 2203071-74-1 (3-Diethylamino-2,2-dimethylpropionic acid hydrochloride)

• Product Name: 3-Diethylamino-2,2-dimethylpropionic acid hydrochloride
• CAS No: 2203071-74-1
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 5526765
• Update Time: 2025-05-27

3-Diethylamino-2,2-dimethylpropionic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Diethylamino-2,2-dimethylpropionic acid hydrochloride

• Inchi： 1S/C9H19NO2.ClH/c1-5-10(6-2)7-9(3,4)8(11)12;/h5-7H2,1-4H3,(H,11,12);1H
• InChI Key： BHXOVCNYCPAEQX-UHFFFAOYSA-N
• SMILES： C(C(C)(C)C(=O)O)N(CC)CC.Cl

Additional information on 3-Diethylamino-2,2-dimethylpropionic acid hydrochloride

3-Diethylamino-2,2-dimethylpropionic acid hydrochloride (CAS No. 2203071-74-1): A Comprehensive Overview of Its Properties and Applications

3-Diethylamino-2,2-dimethylpropionic acid hydrochloride (CAS No. 2203071-74-1) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This compound, characterized by its unique tertiary amine and carboxylic acid hydrochloride functional groups, has garnered attention for its potential applications in drug synthesis and material science. Its molecular structure, featuring a branched alkyl chain and protonated amine, contributes to its solubility and reactivity, making it a versatile intermediate in organic transformations.

In recent years, the demand for high-purity pharmaceutical intermediates like 3-Diethylamino-2,2-dimethylpropionic acid hydrochloride has surged, driven by advancements in small-molecule drug development. Researchers are particularly interested in its role as a building block for bioactive molecules, especially those targeting neurological and metabolic disorders. The compound’s hydrochloride salt form enhances its stability, a critical factor for storage and handling in industrial settings.

The synthesis of 3-Diethylamino-2,2-dimethylpropionic acid hydrochloride typically involves multi-step organic reactions, including alkylation and carboxylation processes. Its CAS No. 2203071-74-1 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is crucial for meeting GMP standards in pharmaceutical manufacturing.

From an environmental perspective, the compound’s biodegradability and low toxicity profile align with the increasing focus on green chemistry principles. This has led to its exploration in sustainable synthesis routes, reducing reliance on hazardous reagents. Additionally, its compatibility with water-based systems makes it suitable for aqueous formulations, a trending topic in eco-friendly industrial applications.

In the context of AI-driven drug discovery, 3-Diethylamino-2,2-dimethylpropionic acid hydrochloride has been flagged in computational screenings for its molecular diversity. Its structural motifs are frequently queried in chemical databases, reflecting its relevance in virtual library design. This intersection of computational chemistry and experimental validation underscores its potential in next-generation therapeutics.

For researchers seeking CAS No. 2203071-74-1 suppliers, it’s essential to prioritize vendors with certified analytical data and regulatory compliance. The compound’s technical specifications, including melting point, solubility, and residual solvent levels, should be thoroughly evaluated to ensure suitability for intended applications. Discussions in scientific forums often highlight its use in peptide modification and prodrug design, further expanding its utility.

Looking ahead, the versatility of 3-Diethylamino-2,2-dimethylpropionic acid hydrochloride positions it as a key player in innovative chemical solutions. Whether in academic research or industrial scale-up, its balanced properties address both performance and safety requirements—a dual advantage in today’s chemically conscious landscape.